Cas no 2171978-84-8 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid
• CAS No: 2171978-84-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6499217
• PubChem ID: 165511262
• Update Time: 2025-06-15

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid
• EN300-1540942
• 2171978-84-8
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidin-2-yl}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-27(2,25(32)29-16-8-9-18(29)14-15-24(30)31)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： FKSHMPADADITND-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid

Comprehensive Overview of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2171978-84-8)

The compound 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2171978-84-8) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a pyrrolidine backbone and a propanoic acid moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected compounds like 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound is particularly notable for its role in creating peptide-based therapeutics, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and targeted drug delivery, researchers are exploring how this molecule can be integrated into next-generation treatments for diseases such as cancer and metabolic disorders.

The Fmoc group in 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid serves as a temporary protecting group, which can be easily removed under mild basic conditions. This feature is critical for stepwise peptide assembly, a technique frequently discussed in chemical biology forums. Additionally, the compound's 2-methylbutanoyl side chain introduces steric hindrance, which can influence the conformational stability of synthesized peptides—a key consideration for structure-activity relationship (SAR) studies.

From an SEO perspective, users often search for terms like "Fmoc-amino acid derivatives," "peptide synthesis reagents," and "CAS 2171978-84-8 applications." These queries reflect the growing interest in custom peptide synthesis and high-purity biochemicals. The compound's versatility also aligns with trending topics such as AI-driven drug design and green chemistry, where researchers seek sustainable methods for organic synthesis.

Quality control is another critical aspect of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid. Laboratories rely on HPLC and mass spectrometry to verify its purity, ensuring compliance with GMP standards. This attention to detail is essential for applications in preclinical research and clinical trials, where impurities can significantly impact results.

In summary, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2171978-84-8) represents a cutting-edge tool in modern chemistry and biomedical research. Its unique properties and broad applicability make it a subject of ongoing investigation, particularly in the context of innovative therapeutics and materials science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of life sciences.